Cas no 1286717-47-2 (1-benzyl-4-6-(4-bromobenzenesulfonyl)pyridine-3-carbonylpiperazine)

• Product Name: 1-benzyl-4-6-(4-bromobenzenesulfonyl)pyridine-3-carbonylpiperazine
• CAS No: 1286717-47-2
• MF: C₂₃H₂₂BrN₃O₃S
• MW: 500.408083438873
• CID: 6256543
• PubChem ID: 52905741
• Update Time: 2025-05-22

1-benzyl-4-6-(4-bromobenzenesulfonyl)pyridine-3-carbonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-6-(4-bromobenzenesulfonyl)pyridine-3-carbonylpiperazine
• 1286717-47-2
• F3407-4278
• (4-benzylpiperazin-1-yl)-[6-(4-bromophenyl)sulfonylpyridin-3-yl]methanone
• 1-benzyl-4-[6-(4-bromobenzenesulfonyl)pyridine-3-carbonyl]piperazine
• (4-benzylpiperazin-1-yl)(6-((4-bromophenyl)sulfonyl)pyridin-3-yl)methanone
• AKOS024486283

• Inchi： 1S/C23H22BrN3O3S/c24-20-7-9-21(10-8-20)31(29,30)22-11-6-19(16-25-22)23(28)27-14-12-26(13-15-27)17-18-4-2-1-3-5-18/h1-11,16H,12-15,17H2
• InChI Key： JJCQLJQZHFILOY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(C1=CC=C(C=N1)C(N1CCN(CC2C=CC=CC=2)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 499.05653g/mol
• Monoisotopic Mass: 499.05653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 79Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 1-benzyl-4-6-(4-bromobenzenesulfonyl)pyridine-3-carbonylpiperazine

Comprehensive Overview of 1-Benzyl-4-[6-(4-Bromobenzenesulfonyl)Pyridine-3-Carbonyl]Piperazine (CAS No. 1286717-47-2)

In the realm of specialized chemical compounds, 1-Benzyl-4-[6-(4-Bromobenzenesulfonyl)Pyridine-3-Carbonyl]Piperazine (CAS No. 1286717-47-2) stands out as a molecule of significant interest due to its unique structural features and potential applications. This compound, often referred to in abbreviated forms in research contexts, combines a piperazine backbone with a benzyl group and a 4-bromobenzenesulfonyl moiety attached to a pyridine ring. Such a configuration imparts distinct chemical properties that make it valuable in various scientific and industrial applications.

The molecular structure of 1-Benzyl-4-[6-(4-Bromobenzenesulfonyl)Pyridine-3-Carbonyl]Piperazine includes several functional groups that contribute to its reactivity and utility. The presence of the sulfonyl group enhances its potential as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Researchers are increasingly exploring its role in the synthesis of novel compounds, especially those targeting specific biological pathways. The bromine atom in the 4-bromobenzenesulfonyl segment further adds to its versatility, enabling various cross-coupling reactions that are pivotal in modern synthetic chemistry.

One of the key areas where 1-Benzyl-4-[6-(4-Bromobenzenesulfonyl)Pyridine-3-Carbonyl]Piperazine finds application is in medicinal chemistry. The compound's ability to act as a building block for more complex molecules makes it a candidate for drug discovery programs. For instance, its piperazine core is a common motif in many biologically active compounds, including those with antipsychotic, antidepressant, and antimicrobial properties. The integration of the pyridine and sulfonyl groups could potentially enhance binding affinity to certain enzyme targets, making it a subject of ongoing research.

Another growing area of interest is the use of 1-Benzyl-4-[6-(4-Bromobenzenesulfonyl)Pyridine-3-Carbonyl]Piperazine in material science. The compound's robust aromatic systems and functional groups allow it to participate in the creation of advanced polymers and coatings. These materials often require high thermal stability and chemical resistance, properties that this compound can help achieve. Innovations in nanotechnology and electronics also benefit from such specialized intermediates, as they enable the fine-tuning of material properties at the molecular level.

The synthesis of 1-Benzyl-4-[6-(4-Bromobenzenesulfonyl)Pyridine-3-Carbonyl]Piperazine typically involves multi-step organic reactions, including sulfonylation and acylation processes. Researchers emphasize the importance of optimizing these synthetic routes to improve yield and purity, which are critical for large-scale applications. Recent advancements in catalytic methods and green chemistry principles are being applied to make the production of this compound more efficient and environmentally friendly. These efforts align with the broader industry trends toward sustainable chemical manufacturing.

From a commercial perspective, the demand for 1-Benzyl-4-[6-(4-Bromobenzenesulfonyl)Pyridine-3-Carbonyl]Piperazine is influenced by its applications in pharmaceuticals and specialty chemicals. Market analyses indicate a steady growth trajectory, driven by the increasing need for high-purity intermediates in drug development. Companies specializing in fine chemicals are expanding their portfolios to include such compounds, catering to the needs of research institutions and industrial clients. The compound's CAS number, 1286717-47-2, serves as a unique identifier in global chemical databases, facilitating its trade and regulatory compliance.

In addition to its industrial relevance, 1-Benzyl-4-[6-(4-Bromobenzenesulfonyl)Pyridine-3-Carbonyl]Piperazine is also a subject of academic research. Studies focusing on its spectroscopic properties, crystallography, and computational modeling provide deeper insights into its behavior under different conditions. These investigations are crucial for understanding its potential in various applications and for guiding future synthetic modifications. Collaborative efforts between academia and industry are expected to further unlock the possibilities offered by this compound.

Safety and handling of 1-Benzyl-4-[6-(4-Bromobenzenesulfonyl)Pyridine-3-Carbonyl]Piperazine are governed by standard laboratory protocols. While it is not classified under stringent regulatory categories, proper precautions are necessary to ensure safe usage. Material Safety Data Sheets (MSDS) provide detailed guidelines on storage, handling, and disposal, emphasizing the importance of working in well-ventilated areas and using appropriate personal protective equipment. These measures are essential for minimizing risks associated with chemical handling in both research and industrial settings.

Looking ahead, the future of 1-Benzyl-4-[6-(4-Bromobenzenesulfonyl)Pyridine-3-Carbonyl]Piperazine appears promising, with ongoing research exploring new applications and synthetic methodologies. Its role in the development of next-generation pharmaceuticals and advanced materials positions it as a compound of enduring relevance. As scientific understanding and technological capabilities continue to advance, the full potential of this molecule is likely to be realized, contributing to innovations across multiple disciplines.

For researchers and industry professionals seeking detailed technical data on 1-Benzyl-4-[6-(4-Bromobenzenesulfonyl)Pyridine-3-Carbonyl]Piperazine, reputable chemical databases and suppliers offer comprehensive resources. These include spectroscopic data, solubility characteristics, and recommended synthetic protocols. Staying updated with the latest publications and patent filings can also provide valuable insights into emerging applications and improvements in production techniques.

In conclusion, 1-Benzyl-4-[6-(4-Bromobenzenesulfonyl)Pyridine-3-Carbonyl]Piperazine (CAS No. 1286717-47-2) represents a versatile and valuable compound in the chemical sciences. Its unique structural attributes and broad applicability make it a focal point in both academic and industrial research. As the demand for specialized chemical intermediates grows, this compound is poised to play an increasingly important role in driving scientific and technological progress.